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Compound of Interest

Compound Name: Propionitrile

Cat. No.: B7769516

This guide provides a detailed comparison of the boiling points of propionitrile and acetonitrile,
intended for researchers, scientists, and professionals in drug development. The analysis is
supported by quantitative data, a discussion of underlying chemical principles, and a detailed
experimental protocol for boiling point determination.

Boiling Point and Molecular Properties

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. This physical property is fundamentally influenced by the
strength of intermolecular forces. A comparison of propionitrile and acetonitrile reveals a
distinct difference in their boiling points, which can be attributed to variations in their molecular
structures and the resulting intermolecular interactions.

Molar Mass ( g/mol

Compound Molecular Formula Boiling Point (°C)
Acetonitrile CHsCN 41.05 81.3 - 82.1[1][2][3]
Propionitrile CHsCH2CN 55.08 97[4][5161[7]

Propionitrile exhibits a higher boiling point than acetonitrile. This is primarily due to the
increase in the strength of London dispersion forces.
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Intermolecular Forces and Their Influence on
Boiling Point

The primary intermolecular forces present in both acetonitrile and propionitrile are dipole-
dipole interactions and London dispersion forces.[8][9][10]

o Dipole-Dipole Interactions: Both molecules possess a polar nitrile group (-C=N), which
creates a significant molecular dipole. This results in electrostatic attractions between the
positive end of one molecule and the negative end of another.

o London Dispersion Forces: These are temporary attractive forces that arise from the random
movement of electrons, creating temporary dipoles. The strength of these forces increases
with the size of the electron cloud and the surface area of the molecule.

While both nitriles experience dipole-dipole interactions, propionitrile has an additional ethyl
group (-CH2CHs) compared to acetonitrile’s methyl group (-CHs). This larger alkyl chain in
propionitrile leads to a greater surface area and a larger, more polarizable electron cloud.
Consequently, the London dispersion forces are stronger in propionitrile than in acetonitrile.
[11] The increased energy required to overcome these stronger combined intermolecular forces
results in a higher boiling point for propionitrile.

Experimental Protocol: Micro-Boiling Point
Determination (Capillary Method)

This method is a reliable technique for determining the boiling point of a small liquid sample.
Materials:

e Sample liquid (Acetonitrile or Propionitrile)

o Capillary tube (sealed at one end)

» Small test tube or fusion tube

e Thermometer
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Heating apparatus (e.g., Thiele tube with heating oil, or a melting point apparatus with a
heating block)

Stand and clamp

Procedure:

Sample Preparation: Add a small amount (a few milliliters) of the liquid sample into the small
test tube.[12]

Capillary Insertion: Place the capillary tube, with its open end downwards, into the liquid in
the test tube.

Apparatus Assembly: Attach the test tube to the thermometer, ensuring the sample is level
with the thermometer bulb.

Heating: Immerse the assembly in the heating bath. Heat the apparatus gently and slowly.
[13]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube as the air trapped inside expands and escapes.[13] Continue gentle
heating until a rapid and continuous stream of bubbles is observed. This indicates that the
vapor pressure of the sample is overcoming the atmospheric pressure.

Cooling and Measurement: Stop heating and allow the apparatus to cool slowly. The rate of
bubbling will decrease. The boiling point is the temperature at which the bubbling stops and
the liquid just begins to be drawn back into the capillary tube.[13][14] At this point, the vapor
pressure of the substance is equal to the atmospheric pressure.

Record: Record the temperature at which the liquid enters the capillary tube. This is the
observed boiling point. For accuracy, the determination can be repeated with a fresh sample.

Visualization of Structure-Property Relationship

The following diagram illustrates the relationship between the molecular structure of acetonitrile

and propionitrile, the resulting intermolecular forces, and their respective boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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